Cas no 1196146-89-0 (Ethyl 2-(aminomethyl)pyrimidine-4-carboxylate hydrochloride)

Ethyl 2-(aminomethyl)pyrimidine-4-carboxylate hydrochloride structure
1196146-89-0 structure
Product Name:Ethyl 2-(aminomethyl)pyrimidine-4-carboxylate hydrochloride
CAS No:1196146-89-0
MF:C8H12ClN3O2
MW:217.652780532837
CID:2616396
Update Time:2023-08-07

Ethyl 2-(aminomethyl)pyrimidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(aminomethyl)pyrimidine-4-carboxylate,hydrochloride
    • ETHYL 2-(AMINOMETHYL)PYRIMIDINE-4-CARBOXYLATE HYDROCHLORIDE
    • AB63360
    • Ethyl 2-(aminomethyl)pyrimidine-4-carboxylate hydrochloride
    • Inchi: 1S/C8H11N3O2.ClH/c1-2-13-8(12)6-3-4-10-7(5-9)11-6;/h3-4H,2,5,9H2,1H3;1H
    • InChI Key: LWSGOTHRZFEITP-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C1=CC=NC(CN)=N1)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Topological Polar Surface Area: 78.1
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